3-Chloro-2-isobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

Specification

• CAS No.: 1387634-81-2
• Molecular Formula: C15H23BClNO3
• Molecular Weight: 311.6 g/mol
• IUPAC Name: 3-chloro-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Standard InChI: InChI=1S/C15H23BClNO3/c1-10(2)9-19-13-12(17)7-11(8-18-13)16-20-14(3,4)15(5,6)21-16/h7-8,10H,9H2,1-6H3
• Standard InChI Key: ZMMZEIUPBZTPDB-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)OCC(C)C)Cl
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)OCC(C)C)Cl

Introduction

3-Chloro-2-isobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a complex organic compound with a molecular formula of C15H23BClNO3 and a molecular weight of 311.61 g/mol. This compound features a pyridine ring with a chlorine atom at the 3-position, an isobutoxy group at the 2-position, and a boron-containing moiety at the 5-position. The presence of these functional groups contributes to its potential applications in organic synthesis and medicinal chemistry.

Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Synthesis and Applications

The synthesis of 3-Chloro-2-isobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine typically involves multiple steps, including the formation of the boron-containing moiety and the introduction of the isobutoxy group. This compound is likely used in cross-coupling reactions, such as Suzuki-Miyaura reactions, due to the presence of the boronic ester group, which is a common functional group in organic synthesis for forming carbon-carbon bonds.

Related Compounds

Several compounds share structural similarities with 3-Chloro-2-isobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, including:

• 3-Chloro-2-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: Similarity of 0.98.

• 3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: Similarity of 0.97.

• 3-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: Similarity of 0.95.

Compound Name	Structural Features	Unique Aspects
3-Chloro-2-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	Isopropoxy substitution	Similarity of 0.98
3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	Cyclobutoxy substitution	Similarity of 0.97
3-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	Methoxy substitution	Similarity of 0.95